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Compound of Interest

Compound Name: Isopersin

Cat. No.: B15562188

Isopersin: A Technical Overview

For correspondence: This document is intended for researchers, scientists, and drug
development professionals.

Abstract

Isopersin is a natural product isolated from avocado idioblast oil cells. This document provides
a concise summary of its known chemical properties and limited biological activity based on
available scientific literature. While the initial discovery and characterization of Isopersin were
documented, subsequent in-depth studies on its mechanism of action and potential therapeutic
applications are not extensively reported. This guide consolidates the available data, including
its CAS number, molecular formula, and the findings from its primary biological assessment.

Chemical and Physical Properties

Isopersin is chemically identified as (12Z,15Z)-1-hydroxy-4-oxo-heneicosa-12,15-dien-2-yl
acetate.[1][2][3] It is an isomer of persin, another compound found in avocados.[1][2] Isopersin
is noted to be unstable, readily isomerizing to persin. Both Isopersin and persin are acid-labile
and can rearrange into an alkylfuran in the presence of acid.
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Property Value Source
CAS Number 219948-37-5

Molecular Formula C23H4004

Molecular Weight 380.57 g/mol

(R,127,157)-1-hydroxy-4-

IUPAC Name oxohenicosa-12,15-dien-2-yl
acetate

Appearance Not specified in literature

Solubility Not specified in literature

Biological Activity

The biological activity of Isopersin has been primarily investigated in the context of its effects
on insects. A study by Rodriguez-Saona et al. (1998) is the main source of the available
information.

Insecticidal Activity

In an artificial diet bioassay, Isopersin was tested for its effects on the early-instar beet
armyworm (Spodoptera exigua). The study found that at a concentration of 500 ug/g of diet,
Isopersin exhibited no significant effects on either larval survivorship or growth. This is in
contrast to its isomer, persin, which was shown to reduce larval growth at the same

concentration.
Organism Concentration Observed Effects Source
Spodoptera exigua ] o No significant effect
500 po/g in artificial ) ]
(beet armyworm) diet on larval survivorship
ie
larvae or growth.

Mechanism of Action and Signaling Pathways
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As of the current date, there is no available scientific literature detailing the mechanism of
action or any specific signaling pathways affected by Isopersin. Further research is required to
elucidate its molecular targets and biological functions.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation and analysis of Isopersin are
not fully described in the available literature. However, the original study outlines the general
methodology used.

Isolation of Isopersin

The following is a high-level workflow for the isolation of Isopersin from avocado idioblast oil
cells, as inferred from the original publication.
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A high-level workflow for the isolation of Isopersin.
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Structural Identification

The identification of Isopersin was carried out using a combination of the following techniques:
e Thin-Layer Chromatography (TLC): Used for initial separation and assessment of polarity.

o Acetylation: Performed with acetic anhydride and pyridine to suggest the presence of
hydroxyl groups.

» Hydrolysis with aqueous base: Indicated the presence of an ester functionality.
o NaBH4 reduction: Suggested the presence of a ketone or aldehyde.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D proton and 1H-1H COSY NMR
spectra in C6D6 were used for the final structure determination.

Conclusion

Isopersin is a structurally characterized compound from avocados with limited documented
biological activity. The lack of follow-up research since its initial discovery in 1998 means that
its pharmacological potential remains largely unexplored. For researchers and drug
development professionals, Isopersin represents a lead compound with a known structure but
an unknown mechanism of action, warranting further investigation to determine any potential
therapeutic applications. The instability of the molecule and its isomerization to the more active
persin are critical factors to consider in any future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 3. Isolation, identification, and biological activity of isopersin, a new compound from avocado
idioblast oil cells - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Isopersin CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562188#isopersin-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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